Cas no 15545-99-0 (2-Ethylhexyl 6-hydroxyhexanoate)

• Product Name: 2-Ethylhexyl 6-hydroxyhexanoate
• CAS No: 15545-99-0
• MF: C₁₄H₂₈O₃
• MW: 244.370325088501
• CID: 2779469
• PubChem ID: 14401738
• Update Time: 2025-04-21

2-Ethylhexyl 6-hydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• 15545-99-0
• DTXSID70559873
• 2-ETHYLHEXYL 6-HYDROXYHEXANOATE
• DTXSID301184874
• 117172-23-3
• SCHEMBL9789711
• Poly[oxy(1-oxo-1,6-hexanediyl)], I+/--(2-ethylhexyl)-I-hydroxy-
• 2-Ethylhexyl 6-hydroxyhexanoate

• Inchi： 1S/C14H28O3/c1-3-5-9-13(4-2)12-17-14(16)10-7-6-8-11-15/h13,15H,3-12H2,1-2H3
• InChI Key： IOEZZIWCAHIMFC-UHFFFAOYSA-N
• SMILES： O(C(CCCCCO)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 244.20384475Da
• Monoisotopic Mass: 244.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų